Cas no 3972-46-1 (butanedioic acid, 2-(butylthio)-, (2R)-)
3972-46-1 structure
Product Name:butanedioic acid, 2-(butylthio)-, (2R)-
CAS No:3972-46-1
MF:C8H14O4S
MW:206.259361743927
CID:1514653
Update Time:2024-08-24
butanedioic acid, 2-(butylthio)-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- butanedioic acid, 2-(butylthio)-, (2R)-
- (2R)-2-(Butylsulfanyl)succinic acid
- LogP
- Butanedioic acid, (butylthio)-, (+)- (9CI)
-
- Inchi: 1S/C8H14O4S/c1-2-3-4-13-6(8(11)12)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
- InChI Key: RTJMFWSSMKLWKL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(SCCCC)CC(O)=O
Computed Properties
- Exact Mass: 206.06132
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- Boiling Point: 315.6±32.0 °C(Predicted)
- PSA: 74.6
- pka: 3.56±0.23(Predicted)
butanedioic acid, 2-(butylthio)-, (2R)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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